1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methylbenzoyl)-3-piperidinyl]piperazine

• IUPAC Name: [3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]piperidin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C25H31N3O3/c1-19-5-2-3-7-22(19)25(29)28-10-4-6-21(17-28)27-13-11-26(12-14-27)16-20-8-9-23-24(15-20)31-18-30-23/h2-3,5,7-9,15,21H,4,6,10-14,16-18H2,1H3
• InChI Key: OTHSHJCTNDLCOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCCC(C2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H31N3O3
• Molecular Weight: 421.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methylbenzoyl)-3-piperidinyl]piperazine, commonly known as BZP, is a synthetic compound that belongs to the piperazine family. BZP is a psychoactive drug that has stimulant properties and is known to cause euphoria, increased energy, and heightened alertness. BZP has been extensively studied in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

BZP acts as a dopamine and serotonin reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. BZP also acts as a monoamine oxidase inhibitor, which leads to an increase in the levels of dopamine, norepinephrine, and serotonin in the brain. The increased levels of these neurotransmitters lead to the stimulant effects of BZP.
Biochemical and Physiological Effects:
BZP has been shown to increase heart rate, blood pressure, body temperature, and respiratory rate. BZP also increases the release of dopamine, norepinephrine, and serotonin in the brain, which leads to the stimulant effects of BZP. BZP has been shown to have anti-inflammatory and analgesic effects, which may be due to its ability to inhibit the release of prostaglandins and leukotrienes.

Advantages and Limitations for Lab Experiments

One advantage of BZP is its ability to stimulate the release of neurotransmitters in the brain, which makes it a useful tool for studying the role of neurotransmitters in various physiological and pathological conditions. However, BZP has limitations in lab experiments due to its psychoactive effects, which may interfere with the interpretation of results.

Future Directions

For BZP research include studying its potential therapeutic applications in the treatment of Parkinson's disease, Alzheimer's disease, and depression. BZP's anti-inflammatory and analgesic effects also warrant further investigation. Additionally, the development of new synthetic analogs of BZP may lead to the discovery of novel therapeutic agents.

Synthesis Methods

BZP is synthesized by the condensation of 1,3-benzodioxole-5-carboxaldehyde with 4-(2-methylbenzoyl)piperidine in the presence of a reducing agent such as sodium borohydride. The reaction produces BZP as a white crystalline powder with a melting point of 240-242°C.

Scientific Research Applications

BZP has been extensively studied in the field of scientific research due to its potential therapeutic applications. BZP has been found to have anti-inflammatory, analgesic, and anti-cancer properties. BZP has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.